BENGHE Foundational & Exploratory

Check Availability & Pricing

(Bromoethynyl)benzene: A Technical Guide for
Synthetic Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (Bromoethynyl)benzene

Cat. No.: B1266612

For Researchers, Scientists, and Drug Development Professionals

(Bromoethynyl)benzene, a halogenated alkyne, serves as a versatile building block in organic
synthesis, particularly in the construction of complex molecular architectures. Its unique
combination of a reactive bromo-alkynyl group and a stable phenyl ring makes it a valuable
reagent in a variety of coupling reactions. This technical guide provides an in-depth overview of
its chemical properties, synthesis, and key applications, with a focus on experimental protocols
relevant to researchers in drug discovery and materials science.

Core Properties and Specifications

(Bromoethynyl)benzene, also known as 1-bromo-2-phenylacetylene, is a liquid at room
temperature. Key identifying information and physical properties are summarized below.

Property Value Reference
CAS Number 932-87-6 [1]
Molecular Formula CsHsBr

Molecular Weight 181.03 g/mol

Appearance Light yellow oil [2]

Storage Temperature -20°C
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Synthesis of (Bromoethynyl)benzene

A common and effective method for the synthesis of (bromoethynyl)benzene involves the
reaction of phenylacetylene with an electrophilic bromine source, such as N-bromosuccinimide
(NBS), in the presence of a silver catalyst.

Experimental Protocol: Synthesis from Phenylacetylene

This protocol outlines a standard procedure for the laboratory-scale synthesis of
(bromoethynyl)benzene.[]

Materials:

e Phenylacetylene

e N-Bromosuccinimide (NBS)
 Silver nitrate (AgNO3)

» Acetone

e Pentanes

 Silica gel

e 100 mL Schlenk flask
Procedure:

e In a 100 mL Schlenk flask, dissolve phenylacetylene (10.0 mmol, 1.00 equiv.), N-
bromosuccinimide (12.0 mmol, 1.20 equiv.), and silver nitrate (1.00 mmol, 0.10 equiv.) in
acetone.

 Stir the mixture overnight, ensuring the exclusion of light.

» Following the reaction, pass the mixture through a plug of silica gel using pentanes as the
eluent.
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+ Remove the solvent under reduced pressure to yield (bromoethynyl)benzene as a light
yellow oil.[2]
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Reactants

Silver Nitrate (AgNO3)
N-Bromosuccinimide (NBS)
Workup Product
> ) Pass through Silica Plu Solvent Removal
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Reaction Conditions

Stir Overnight (in dark)

Acetone
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Reactants

Terminal Alkyne

Aryl/Vinyl Halide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(Bromoethynyl)benzene: A Technical Guide for
Synthetic Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266612#cas-number-and-molecular-weight-of-
bromoethynyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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